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Glycyclamide Core Structure

Glycyclamide is a sulfonylurea compound with the molecular formula C₁₄H₂₀N₂O₃S and an average

molecular mass of 296.385 g/mol [1] [2]. Its IUPAC name is N-(Cyclohexylcarbamoyl)-4-

methylbenzenesulfonamide, and it is also known as tolcyclamide [2].

The table below summarizes its key structural identifiers:

Property Description

Molecular Formula C₁₄H₂₀N₂O₃S [2]

Average Mass 296.385 [2]

IUPAC Name N-(Cyclohexylcarbamoyl)-4-methylbenzenesulfonamide [2]

Other Names Tolcyclamide, Gliciclamida [2]

General Sulfonylurea Mechanism of Action
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While specific binding data for glycyclamide is not available in the search results, all sulfonylureas share a

common mechanism of action. The diagram below illustrates the general signaling pathway through which

sulfonylureas like glycyclamide stimulate insulin secretion [3].
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Sulfonylureas bind to and inhibit the ATP-sensitive potassium channels (K-ATP) on pancreatic beta cells.

This inhibition triggers a cascade that culminates in the secretion of insulin [3]. The specific receptor is a

complex of SUR1 (the sulfonylurea receptor) and Kir6.2 (which forms the channel pore) [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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